Cas no 400727-17-5 (5-Methoxy-2-(4-trifluoromethylphenyl)benzoic acid)

5-Methoxy-2-(4-trifluoromethylphenyl)benzoic acid is a fluorinated aromatic compound featuring a benzoic acid core substituted with a methoxy group at the 5-position and a trifluoromethylphenyl moiety at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the methoxy substituent can influence reactivity and binding interactions. Its well-defined chemical profile allows for precise modifications in drug discovery and material science applications. The compound is typically characterized by high purity and stability, ensuring consistent performance in research and industrial processes.

5-Methoxy-2-(4-trifluoromethylphenyl)benzoic acid structure

400727-17-5 structure

Product Name:5-Methoxy-2-(4-trifluoromethylphenyl)benzoic acid

CAS No:400727-17-5

MF:C₁₅H₁₁F₃O₃

MW:296.241255044937

MDL:MFCD18321795

CID:2825824

PubChem ID:18545524

Update Time:2025-10-16

5-Methoxy-2-(4-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- SCHEMBL6489098
- 4-Methoxy-4'-(trifluoromethyl)[1,1'-biphenyl]-2-carboxylic acid
- 400727-17-5
- 5-METHOXY-2-(4-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
- MFCD18321795
- 4-methoxy-4'-(trifluoromethyl)-1,1'-biphenyl-2-carboxylic acid
- 5-Methoxy-2-(4-trifluoromethylphenyl)benzoic acid, 95%
- DTXSID70594981
- 5-Methoxy-2-(4-trifluoromethylphenyl)benzoic acid
- MDL： MFCD18321795
- Inchi： 1S/C15H11F3O3/c1-21-11-6-7-12(13(8-11)14(19)20)9-2-4-10(5-3-9)15(16,17)18/h2-8H,1H3,(H,19,20)
- InChI Key： PVYIBPKRXSFPEP-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C1C=CC(=CC=1C(=O)O)OC)(F)F

Computed Properties

Exact Mass: 296.06602869Da
Monoisotopic Mass: 296.06602869Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 362
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 46.5Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329042-5 g	5-Methoxy-2-(4-trifluoromethylphenyl)benzoic acid, 95%; .	400727-17-5	95%	5g	€1159.00	2023-04-26
abcr	AB329042-5g	5-Methoxy-2-(4-trifluoromethylphenyl)benzoic acid, 95%; .	400727-17-5	95%	5g	€1159.00	2025-04-19